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Compound of Interest

Compound Name: 2-Cyano-2-propanol-1,1,1,3,3,3-d6

CAS No.: 40662-43-9

Cat. No.: B018810

Get Quote

Executive Summary
This technical guide provides a rigorous framework for the molecular weight calculation,

structural characterization, and safe handling of 2-Cyano-2-propanol-d6 (commonly known as

Acetone Cyanohydrin-d6).

Targeting researchers in metabolic tracing and NMR spectroscopy, this document moves

beyond simple stoichiometry. We integrate IUPAC 2024 standard atomic weights with isotopic

enrichment factors to derive precise molecular mass values. Furthermore, we address the

critical safety protocols required for this compound, which serves as a reversible source of

Deuterated Hydrogen Cyanide (

) and Acetone-d6.

Part 1: Structural Analysis & Stoichiometry
To perform an accurate calculation, we must first define the isotopologue structure. 2-Cyano-2-

propanol-d6 is derived from the nucleophilic addition of cyanide to Acetone-d6.
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Chemical Structure
Systematic Name: 2-Hydroxy-2-methylpropanenitrile-d6

CAS Registry Number: (Derivative of 75-86-5 for unlabeled)

Molecular Formula:

Note: The "d6" designation refers to the two fully deuterated methyl groups (

). The hydroxyl proton (

) remains as Protium (

) unless synthesized in a deuterated solvent (

) and specified as "d7". This guide calculates for the standard d6 form.

Connectivity Diagram
The following diagram illustrates the molecular connectivity and isotopic localization.
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Figure 1: Structural connectivity of 2-Cyano-2-propanol-d6 showing the central quaternary

carbon bonded to two deuterated methyl groups, a hydroxyl group, and a nitrile group.
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Part 2: High-Precision Calculation Methodology
Researchers require two distinct mass values:

Average Molecular Weight (MW): For gravimetric preparation (molarity calculations).

Monoisotopic Mass: For Mass Spectrometry (HRMS) identification.

Constants (IUPAC Standards)
We utilize the latest IUPAC atomic weights and NIST isotope masses.

Element Isotope Classification
Atomic Weight
/ Mass (Da)

Source

Carbon Natural Average 12.011

Monoisotopic 12.00000 NIST

Nitrogen Natural Average 14.007 IUPAC CIAAW

Monoisotopic 14.00307 NIST

Oxygen Natural Average 15.999 IUPAC CIAAW

Monoisotopic 15.99491 NIST

Hydrogen
Natural (

)
Average 1.008 IUPAC CIAAW

Monoisotopic 1.00783 NIST

Deuterium
Pure (

)
Isotope Specific 2.01410

Calculation A: Average Molecular Weight
This value assumes 100% enrichment at the D-positions for calculation purposes, but uses

natural abundance for C, N, and O.

Formula:
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Calculation:

(C) = 48.044

(H) = 1.008

(D) = 12.0846

(N) = 14.007

(O) = 15.999[1]

Total Average MW:91.143 g/mol

Calculation B: Monoisotopic Mass (Exact Mass)
Required for HRMS. This calculates the mass of the molecule containing only the most

abundant isotopes (

,

,

,

,

).

Calculation:

= 48.00000

= 1.00783

= 12.08460

= 14.00307

= 15.99491

Total Monoisotopic Mass:91.09041 Da
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Comparison Table
Property

Unlabeled (Acetone
Cyanohydrin)

Deuterated (d6) Difference

Formula Neutrons

Average MW 85.105 g/mol 91.143 g/mol +6.038

Exact Mass 85.05276 Da 91.09041 Da +6.03765

Part 3: Isotopic Purity & Experimental Verification
Theoretical calculations assume 100% isotopic enrichment. In reality, synthesis from Acetone-

d6 (typically >99.8% D) results in a statistical distribution of isotopologues (d6, d5, d4).

Verification Workflow
The following Graphviz diagram outlines the logic flow for verifying the identity and purity of the

synthesized compound.
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Figure 2: Analytical workflow for validating isotopic purity. Absence of methyl proton signals in

1H-NMR confirms d6-labeling.

Protocol: 1H-NMR Verification
To confirm the "d6" status, one must verify the absence of the methyl protons.

Solvent: Dissolve 10 mg of sample in

.

Acquisition: Run a standard proton scan (16 scans minimum).

Analysis:

Unlabeled Reference: Expect a singlet at
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1.50 ppm (6H, methyls) and a broad singlet at

4.0-5.0 ppm (1H, OH).

d6-Target: The region at

1.50 ppm should be silent (or show very small residual peaks from d5 impurities). The OH
peak should remain visible.

Note: Carbon-13 NMR (

-NMR) will show the methyl carbons as a septet due to coupling with Deuterium (

Hz).

Protocol: Mass Spectrometry
Acetone cyanohydrin ionizes poorly in positive mode. Negative mode (ESI-) is preferred.

Target Ion:

Calculated m/z:

Criteria: The major peak must correspond to the d6 species. Significant peaks at m/z 89 or

88 indicate incomplete deuteration (d5/d4).

Part 4: Handling & Safety (Critical)[5]
WARNING: 2-Cyano-2-propanol-d6 is chemically equivalent to its unlabeled counterpart

regarding toxicity. It is an Extremely Hazardous Substance.[2]

Decomposition Hazard
Cyanohydrins are in equilibrium with their ketone and Hydrogen Cyanide (HCN) precursors.

Moisture Sensitivity: Contact with water or bases accelerates decomposition, releasing fatal

HCN gas.

Thermal Instability: Do not heat above 60°C without stabilization. Distillation requires

reduced pressure and acid stabilization.
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Storage Protocol
Stabilization: Ensure the sample contains trace acid (e.g.,

or

) to inhibit decomposition.

Temperature: Store at 2°C – 8°C (Refrigerated).

Container: Tightly sealed glass vial with PTFE liner, stored inside a secondary containment

vessel with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Molecular Weight Calculation &
Characterization of 2-Cyano-2-propanol-d6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018810/docs#technical-guide-molecular-weight-
calculation-characterization-of-2-cyano-2-propanol-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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